Cas no 165967-02-2 (Antillatoxin)

Antillatoxin structure
Product name:Antillatoxin
CAS No:165967-02-2
MF:C28H45N3O5
MW:503.674008131027
CID:229675
Antillatoxin Chemical and Physical Properties
Names and Identifiers
-
- Cyclo[L-alanyl-N-methyl-L-valylglycyl-(4R,5R,6E,8E)-5-hydroxy-4,6,8,10,10-pentamethyl-3-methylene-6,8-undecadienoyl]
- (4R,5R)-Antillatoxin
- Antillatoxin
- Q21099685
-
- Inchi: 1S/C28H45N3O5/c1-16(2)24-26(34)29-15-23(33)36-25(19(5)12-17(3)14-28(8,9)10)20(6)18(4)13-22(32)30-21(7)27(35)31(24)11/h12,14,16,20-21,24-25H,4,13,15H2,1-3,5-11H3,(H,29,34)(H,30,32)/b17-14+,19-12+/t20-,21+,24+,25+/m1/s1
- InChI Key: WNMROEVYEZDXEL-OITYILOZSA-N
- SMILES: O1C(CNC([C@H](C(C)C)N(C)C([C@H](C)NC(CC(=C)[C@@H](C)[C@@H]1/C(/C)=C/C(/C)=C/C(C)(C)C)=O)=O)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 36
- Rotatable Bond Count: 4
- Complexity: 926
- Topological Polar Surface Area: 105
- XLogP3: 4.432
Antillatoxin Related Literature
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Jinlong Zhang,Lu Zhu,Kang Shen,Huameng Yang,Xiao-Chun Hang,Gaoxi Jiang Chem. Sci., 2019,10, 1070-1074
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2. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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Pranjal Chandra,Hui-Bog Noh,Yoon-Bo Shim Chem. Commun., 2013,49, 1900-1902
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Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
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5. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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